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For Researchers, Scientists, and Drug Development Professionals

Introduction
Akt3 Degrader 1, also known as compound 12l, is a potent and selective degrader of the Akt3

protein.[1][2][3] This compound offers a powerful tool for investigating the specific roles of Akt3

in cellular processes, particularly in the context of cancer cell proliferation and survival. Unlike

traditional kinase inhibitors that only block the catalytic activity of a protein, Akt3 Degrader 1
facilitates the complete removal of the Akt3 protein through the ubiquitin-proteasome system.[1]

This application note provides detailed protocols for assessing the anti-proliferative effects of

Akt3 Degrader 1 in cancer cell lines, along with a summary of its efficacy and a depiction of

the underlying signaling pathways.

Akt3 is a member of the Akt serine/threonine kinase family, which plays a crucial role in the

PI3K/Akt signaling pathway. This pathway is frequently dysregulated in various cancers,

leading to uncontrolled cell growth, proliferation, and survival.[3] Notably, overexpression of

Akt3 has been identified as a mechanism of resistance to targeted therapies like osimertinib in

non-small cell lung cancer (NSCLC).[1][3][4] By selectively targeting Akt3 for degradation, Akt3
Degrader 1 provides a promising strategy to overcome this resistance and inhibit tumor

growth.[1][3]
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Akt3 Degrader 1 is a heterobifunctional molecule, often referred to as a Proteolysis Targeting

Chimera (PROTAC). It functions by simultaneously binding to the Akt3 protein and an E3

ubiquitin ligase. This proximity induces the ubiquitination of Akt3, marking it for degradation by

the proteasome. This targeted degradation of Akt3 disrupts downstream signaling pathways

that are critical for cell proliferation and survival.
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Mechanism of Action of Akt3 Degrader 1
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PI3K/Akt Signaling Pathway and Inhibition by Akt3 Degrader 1

Growth Factor

Receptor Tyrosine Kinase

PI3K

PIP3

 phosphorylates 

PIP2

Akt3

 activates 

Downstream Effectors
(e.g., mTOR, GSK3β)

 phosphorylates 

Cell Proliferation
& Survival Apoptosis

Akt3 Degrader 1

 induces degradation 

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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